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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B15583906

ACY-1083 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, handling, and experimental
application of ACY-1083.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving ACY-10837

Al: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing
stock solutions of ACY-1083.

Q2: What is the solubility of ACY-1083 in DMSQO?

A2: There are varying reports on the solubility of ACY-1083 in DMSO, which may depend on
the purity of the compound and the DMSO itself. Reported solubilities range from 0.1 mg/mL to
as high as 237.5 mg/mL.[1][2] For most in vitro applications, preparing a stock solution in the
range of 10 mM to 100 mg/mL is common.[3][4] It is crucial to use newly opened, anhydrous
DMSO, as the solvent is hygroscopic and water content can significantly impact solubility.[3]

Q3: Are there other solvents in which ACY-1083 is soluble?

A3: ACY-1083 is reported to be slightly soluble in acetonitrile (0.1-1 mg/mL).[1] For in vivo
studies, various co-solvent systems are used to achieve the desired concentration and
bioavailability.
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Q4: How should | store ACY-1083 powder and stock solutions?

A4: The solid powder form of ACY-1083 should be stored at -20°C.[1][4][5] Stock solutions in
DMSO can be stored at -80°C for up to six months or at -20°C for up to one month.[3] It is
recommended to store stock solutions under nitrogen to maintain stability.[3][5] For in vivo
experiments, it is best to prepare working solutions fresh on the day of use.[3]

Troubleshooting Guide

Issue: | am having difficulty dissolving ACY-1083 in DMSO.

¢ Use High-Quality DMSO: Ensure you are using a new, unopened bottle of anhydrous or
molecular biology grade DMSO. DMSO is hygroscopic and can absorb moisture from the air,
which can reduce the solubility of ACY-1083.[3]

» Sonication: Gentle warming and sonication can aid in the dissolution of ACY-1083.[2][3] Use
an ultrasonic bath for short intervals until the compound is fully dissolved.

» Vortexing: Vigorous vortexing can also help to break up any clumps of powder and facilitate
dissolution.

Issue: My ACY-1083 solution appears cloudy or has precipitated.

o Check for Saturation: You may have exceeded the solubility limit of ACY-1083 in the chosen
solvent. Try diluting the solution with more solvent.

o Temperature Effects: Precipitation can occur if the solution is cooled too quickly or stored at
a lower temperature than it was prepared at. If you need to store the solution at a lower
temperature, ensure it is completely dissolved at room temperature first.

» Co-solvents for In Vivo Use: If you are preparing a working solution for in vivo experiments
and observe precipitation after adding aqueous buffers, consider using a co-solvent system.
Common systems include combinations of DMSO, PEG300, Tween-80, and saline, or
cyclodextrins.[3][6]

Data Presentation

Table 1: Solubility of ACY-1083 in Various Solvents
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. Concentration
Solvent Reported Solubility Notes
(Molar)

Requires sonication;

use of new, anhydrous

DMSO 100 mg/mL][3] 287.07 mM ]
DMSO is
recommended.
Sonication is
DMSO 237.5 mg/mL[2] 681.79 mM
recommended.
DMSO 10 mM[4] 10 mM -
Reported as "slightly
DMSO 0.1-1 mg/mL[1] -
soluble”.
. Reported as "slightly
Acetonitrile 0.1-1 mg/mL][1] -

soluble”.

Table 2: Example Formulations for In Vivo Studies
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] Final

Formulation . Route of

Concentration of o ] Reference
Components Administration

ACY-1083
20% 2-hydroxypropyl-
B-cyclodextrin + 0.5%
hydroxypropyl 3 or 10 mg/kg Intraperitoneal (i.p.) [61[71[8]
methylcellulose in
water
10%
Dimethylacetamide + & ma/k int " ip) 6]

m ntraperitoneal (i.p.

10% Solutol HS 15 in 9ra P P
saline
DMSO, PEG300,

> 5 mg/mL - [3]

Tween-80, Saline

DMSO, 20% SBE-3- 5 mg/mL (suspended Oral and

CD in Saline solution) Intraperitoneal

[3]

DMSO, Corn oil =5 mg/mL - [3]

Experimental Protocols

Protocol 1: Preparation of a 100 mM DMSO Stock Solution

» Weighing: Accurately weigh out the desired amount of ACY-1083 powder (Molecular Weight:
348.35 g/mol ). For example, to prepare 1 mL of a 100 mM solution, you would need 34.835
mg.

e Solvent Addition: Add the appropriate volume of new, anhydrous DMSO to the vial containing
the ACY-1083 powder.

» Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, place the
vial in an ultrasonic water bath for 5-10 minute intervals until the solution is clear. Gentle
warming to 37°C can also be applied.
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o Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-
thaw cycles. Store at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[3]

Protocol 2: Preparation of a Working Solution for In Vivo Intraperitoneal Injection
This protocol is adapted from published studies.[6][7][8]

» Vehicle Preparation: Prepare the vehicle solution consisting of 20% 2-hydroxypropyl-3-
cyclodextrin and 0.5% hydroxypropyl methylcellulose in sterile water.

¢ Dissolution: Add the calculated amount of ACY-1083 powder to the vehicle to achieve the
desired final concentration for dosing (e.g., for a 10 mg/kg dose in a mouse with a 10 mL/kg
injection volume, the final concentration would be 1 mg/mL).

e Mixing: Vortex and/or sonicate the mixture until the ACY-1083 is fully dissolved or forms a
uniform suspension.

e Administration: Administer the freshly prepared solution to the experimental animals via
intraperitoneal injection. It is recommended to use the solution on the same day it is
prepared.[3]
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Click to download full resolution via product page

Caption: Mechanism of action of ACY-1083 as a selective HDACG inhibitor.
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Caption: Workflow for preparing ACY-1083 for in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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